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Compound of Interest

Compound Name: Cobalt sulfate

Cat. No.: B156203 Get Quote

-An-In-depth-Reference-for-Researchers-and-Drug-Development-Professionals-

This guide provides a comprehensive overview of the solubility of cobalt(II) sulfate in various

organic solvents. Understanding the solubility characteristics of this inorganic compound is

crucial for its application in diverse fields, including catalyst preparation, pigment

manufacturing, and notably, in pharmaceutical and drug development processes where it can

act as a vital intermediate or tracer.

1.-Physicochemical-Properties-of-Cobalt(II)-Sulfate
Cobalt(II) sulfate is an inorganic compound with the chemical formula CoSO₄. It exists in

several hydrated forms, with the heptahydrate (CoSO₄·7H₂O) being the most common.[1] The

hydration state significantly influences its physical properties and solubility. The anhydrous form

is a red crystalline solid, while the hydrated forms are typically pink.[2] The transition between

these forms is dependent on temperature and humidity.[1]

2.-Solubility-in-Organic-Solvents
The solubility of cobalt(II) sulfate is largely dictated by the polarity of the solvent. As an ionic

salt, it generally exhibits higher solubility in polar solvents. The hydration state of the salt also

plays a critical role, with hydrated forms often showing different solubility profiles compared to

the anhydrous salt.[2]

2.1-Quantitative-Solubility-Data
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The following table summarizes the available quantitative and qualitative data on the solubility

of cobalt(II) sulfate in various organic solvents.

Organic
Solvent

Form of Cobalt
Sulfate

Temperature
(°C)

Solubility (
g/100 mL)

Reference

Methanol Anhydrous 18 1.04 [2][3]

Methanol Heptahydrate 18 54.5 [2][4]

Ethanol Heptahydrate 3 2.5 [4]

Ethanol Not Specified Not Specified

Slightly soluble /

Moderate

solubility

[2][5]

Glycerol Not Specified Not Specified Highly soluble [6]

Ethyl Acetate Not Specified Not Specified Insoluble [6]

Acetic Acid Not Specified Not Specified Insoluble [6]

Benzonitrile Not Specified Not Specified Insoluble [6]

Non-polar

solvents
Not Specified Not Specified Insoluble [2][5]

It is noteworthy that one study from 2013 mentioned a lack of data in scientific literature

regarding the solubility of cobalt sulfate in ethanol and proceeded to experimentally calculate

the solubility product constant (Ksp) to be approximately 1.15 x 10⁻⁵.[7][8]

3.-Factors-Influencing-Solubility
The dissolution of cobalt(II) sulfate in organic solvents is a complex process governed by

several interrelated factors. Understanding these factors is key to predicting and controlling the

solubility for specific applications.
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Caption: Factors influencing the solubility of cobalt(II) sulfate.

4.-Experimental-Protocol-for-Solubility-
Determination
A common and reliable method for determining the solubility of a salt like cobalt(II) sulfate in an

organic solvent is the equilibrium saturation method. This protocol outlines the general steps

involved.

4.1-Materials-and-Apparatus
Cobalt(II) sulfate (specify form: anhydrous, heptahydrate, etc.)

Organic solvent of interest (high purity)

Temperature-controlled shaker or water bath

Thermostatic vials or flasks
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Analytical balance

Centrifuge or filtration apparatus (e.g., syringe filters)

Analytical instrumentation for concentration measurement (e.g., Atomic Absorption

Spectroscopy (AAS), Inductively Coupled Plasma (ICP), or UV-Vis Spectrophotometry)

Volumetric flasks and pipettes

4.2-Methodology
Preparation of Supersaturated Solution: Add an excess amount of cobalt(II) sulfate to a

known volume of the organic solvent in a thermostatic vial. The presence of undissolved

solid is essential to ensure saturation.

Equilibration: Seal the vials and place them in a temperature-controlled shaker or water bath

set to the desired experimental temperature. Agitate the mixture for a sufficient period (e.g.,

24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute is

reached.

Phase Separation: After equilibration, cease agitation and allow the solid to settle. To

separate the saturated solution from the excess solid, either centrifuge the vial and carefully

pipette the supernatant or filter the solution using a syringe filter compatible with the organic

solvent. This step must be performed at the experimental temperature to prevent

precipitation or further dissolution.

Sample Preparation for Analysis: Accurately dilute a known volume of the saturated

supernatant with an appropriate solvent to bring the concentration within the linear range of

the analytical instrument.

Concentration Analysis: Analyze the diluted samples using a calibrated analytical technique

to determine the concentration of cobalt(II) in the saturated solution.

Calculation of Solubility: From the measured concentration and the dilution factor, calculate

the solubility of cobalt(II) sulfate in the organic solvent, typically expressed in grams per 100

mL or moles per liter.
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Caption: Experimental workflow for solubility determination.

5.-Applications-in-Research-and-Drug-Development
A thorough understanding of cobalt sulfate's solubility in organic solvents is pertinent to

several areas of research and development:

Synthesis of Coordination Compounds: In medicinal chemistry, cobalt-containing complexes

are explored for their therapeutic potential. The solubility of cobalt sulfate in organic media

is a key parameter for the synthesis of these novel compounds.

Formulation Studies: While not typically a primary active pharmaceutical ingredient (API),

derivatives or complexes might be. Knowledge of solubility is critical for developing stable

and effective drug formulations.
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Catalysis: Cobalt catalysts are used in the synthesis of various organic molecules, some of

which may be pharmaceutical intermediates. The solubility of the cobalt salt in the reaction

medium affects catalyst delivery and activity.

Tracer Studies: In certain biological and environmental studies, understanding the

partitioning of cobalt ions between aqueous and organic phases is important, and solubility

data is fundamental to this.

In conclusion, the solubility of cobalt(II) sulfate in organic solvents is a fundamental property

that influences its utility in scientific research and industrial applications, including aspects of

drug development. While it is highly soluble in polar protic solvents like methanol and glycerol,

its solubility is limited in less polar or non-polar solvents. The provided data and experimental

protocol serve as a valuable resource for professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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